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Compound of Interest

Compound Name: 6-Aminocaproic acid-d6

Cat. No.: B12415169 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

6-Aminocaproic acid is a synthetic derivative of the amino acid lysine and acts as an

antifibrinolytic agent by inhibiting plasminogen activation. Its deuterated analog, 6-
Aminocaproic acid-d6, serves as an ideal internal standard for quantitative analysis of 6-

aminocaproic acid in biological matrices using mass spectrometry-based techniques such as

Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass

Spectrometry (GC-MS). The stable isotope label ensures that the internal standard co-elutes

with the analyte and experiences similar ionization efficiency, leading to accurate and precise

quantification. This document provides detailed protocols for the preparation, storage, and

application of 6-Aminocaproic acid-d6 stock solutions.

Physicochemical Properties and Solubility

Proper preparation of a stock solution begins with an understanding of the compound's

physical and chemical properties.
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Property Value Reference

Molecular Formula C₆H₇D₆NO₂ [1]

Molecular Weight 137.21 g/mol [1]

Appearance White crystalline powder [2]

Solubility in Water
Soluble (e.g., 330 mg/mL for

non-labeled)
[3]

Solubility in DMSO 6 mg/mL (for non-labeled) [3]

Solubility in Ethanol Insoluble [3]

Storage Temperature 2-8°C (long term) [1]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Primary Stock
Solution in Water
This protocol describes the preparation of a primary stock solution of 6-Aminocaproic acid-d6,

which can be further diluted to create working standards.

Materials:

6-Aminocaproic acid-d6 powder

High-purity water (e.g., LC-MS grade)

Analytical balance

Volumetric flask (e.g., 10 mL)

Pipettes

Vortex mixer

Amber glass vials for storage
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Procedure:

Weighing: Accurately weigh approximately 10 mg of 6-Aminocaproic acid-d6 powder using

an analytical balance.

Dissolution: Quantitatively transfer the weighed powder to a 10 mL volumetric flask.

Solubilization: Add a small amount of high-purity water to the flask to dissolve the powder.

Vortex gently to aid dissolution.

Volume Adjustment: Once fully dissolved, bring the solution to the final volume of 10 mL with

high-purity water.

Homogenization: Cap the flask and invert it several times to ensure a homogenous solution.

Storage: Transfer the stock solution to an amber glass vial, label it clearly, and store it at

-20°C for long-term use. Stored under these conditions, the stock solution is expected to be

stable for at least one year.[4]

Protocol 2: Preparation of Working Internal
Standard Solution
This protocol outlines the dilution of the primary stock solution to a working concentration

suitable for spiking into analytical samples. A common working concentration for an internal

standard is 1 µg/mL.

Materials:

1 mg/mL 6-Aminocaproic acid-d6 primary stock solution

High-purity water or relevant analytical buffer

Volumetric flasks (e.g., 1 mL and 10 mL)

Pipettes

Procedure:
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Intermediate Dilution (Optional but Recommended): Prepare an intermediate stock solution

of 100 µg/mL by diluting 100 µL of the 1 mg/mL primary stock solution to 1 mL with high-

purity water in a volumetric flask.

Final Dilution: Prepare the 1 µg/mL working internal standard solution by diluting 100 µL of

the 100 µg/mL intermediate stock solution to 10 mL with the appropriate solvent (e.g., water,

mobile phase, or a buffer compatible with the analytical method) in a volumetric flask.

Storage: The working solution should be stored at 2-8°C and is typically stable for several

days. For longer-term storage, aliquoting and freezing at -20°C is recommended.

Application: Use as an Internal Standard in LC-MS

The primary application of 6-Aminocaproic acid-d6 is as an internal standard for the

quantification of 6-aminocaproic acid in biological samples.

Workflow for Sample Analysis:

Sample Preparation: A fixed volume of the biological sample (e.g., plasma, urine) is

aliquoted.

Spiking: A known volume of the 6-Aminocaproic acid-d6 working internal standard solution

is added to each sample, calibration standard, and quality control sample.

Protein Precipitation/Extraction: Proteins are typically removed by adding a solvent like

acetonitrile, followed by centrifugation.

Analysis: The supernatant is injected into the LC-MS system for analysis. The peak area

ratio of the analyte (6-aminocaproic acid) to the internal standard (6-aminocaproic acid-d6)

is used to construct a calibration curve and quantify the analyte concentration in the

unknown samples.

Data Presentation

Table 1: Recommended Storage Conditions and Stability of 6-Aminocaproic acid-d6 Solutions
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Solution
Type

Concentrati
on

Solvent
Storage
Temperatur
e

Estimated
Stability

Reference

Primary

Stock

Solution

1 mg/mL Water -20°C
At least 1

year
[4]

Working

Solution
1 µg/mL Water/Buffer 2-8°C

At least 7

days
[5][6]

Working

Solution
1 µg/mL Water/Buffer -20°C

Several

months

Visualizations
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Working Solution Preparation (1 µg/mL)

Weigh 10 mg of
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Primary Stock (1 mg/mL) Dilute 100 µL to 1 mL
(Intermediate Stock: 100 µg/mL)

Dilute 100 µL of Intermediate
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Caption: Workflow for the preparation of 6-Aminocaproic acid-d6 stock and working solutions.
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Caption: General workflow for sample analysis using 6-Aminocaproic acid-d6 as an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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